Cas no 923386-83-8 (N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenylacetamide)

N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenylacetamide structure
923386-83-8 structure
Product Name:N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenylacetamide
CAS No:923386-83-8
MF:C20H21N3O3
MW:351.399044752121
CID:5448091
PubChem ID:41362577
Update Time:2023-11-22

N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • F2995-1529
    • SR-01000917517
    • SR-01000917517-1
    • AKOS024479497
    • 2-(4-isopropylphenyl)-N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide
    • N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-[4-(propan-2-yl)phenyl]acetamide
    • N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(4-propan-2-ylphenyl)acetamide
    • VU0507289-1
    • 923386-83-8
    • N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenylacetamide
    • Inchi: 1S/C20H21N3O3/c1-13(2)15-6-4-14(5-7-15)12-18(24)21-20-23-22-19(26-20)16-8-10-17(25-3)11-9-16/h4-11,13H,12H2,1-3H3,(H,21,23,24)
    • InChI Key: WAPMFTLNBGSWCR-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(=CC=2)OC)=NN=C1NC(CC1C=CC(=CC=1)C(C)C)=O

Computed Properties

  • Exact Mass: 351.15829154g/mol
  • Monoisotopic Mass: 351.15829154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 77.2Ų

N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenylacetamide Pricemore >>

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